5-Bromo-2-(oxiran-2-ylmethoxy)phenyl formate

• Molecular Formula: C10H9BrO4
• Molecular Weight: 273.08 g/mol
• IUPAC Name: [5-bromo-2-(oxiran-2-ylmethoxy)phenyl] formate
• InChI: InChI=1S/C10H9BrO4/c11-7-1-2-9(10(3-7)15-6-12)14-5-8-4-13-8/h1-3,6,8H,4-5H2
• InChI Key: OGGVYZPOGSIZFD-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)COC2=C(C=C(C=C2)Br)OC=O

Description

5-Bromo-2-(oxiran-2-ylmethoxy)phenyl formate is a useful research compound. Its molecular formula is C10H9BrO4 and its molecular weight is 273.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-(oxiran-2-ylmethoxy)benzaldehyde (12.3 g, 47.7 mmol) in DCM (50 ml) was added m-CPBA (12.8 g, 57.2 mmol). The solution was heated at reflux for 3 h and 30 min and then brought to ambient temperature. Aqueous sodium bicarbonate (saturated) and DCM was added and the phases were separated. The organic phase was washed with brine, dried (Na2SO4), filtered and evaporated to dryness to give the crude title compound. Crude yield: 12.3 g. MS m/z (rel. intensity, 70 eV) 272 (M+, 7), 244 (50), 189 (95), 188 (bp), 57 (93).